Cas no 2023292-83-1 (1-Pyrrolidinecarboxylic acid, 2-methyl-3-(1-oxopropyl)-, 1,1-dimethylethyl ester)

1-Pyrrolidinecarboxylic acid, 2-methyl-3-(1-oxopropyl)-, 1,1-dimethylethyl ester, is a specialized organic compound commonly utilized as an intermediate in pharmaceutical and fine chemical synthesis. Its tert-butyl ester group enhances stability, making it suitable for reactions requiring controlled conditions. The pyrrolidine core and ketone functionality provide versatility for further derivatization, particularly in the development of bioactive molecules. This compound is valued for its well-defined structure and consistent purity, ensuring reliable performance in synthetic applications. Proper handling under inert conditions is recommended to preserve its integrity. Its role in facilitating complex transformations underscores its importance in advanced organic chemistry research and industrial processes.

1-Pyrrolidinecarboxylic acid, 2-methyl-3-(1-oxopropyl)-, 1,1-dimethylethyl ester structure

2023292-83-1 structure

Product Name:1-Pyrrolidinecarboxylic acid, 2-methyl-3-(1-oxopropyl)-, 1,1-dimethylethyl ester

CAS No:2023292-83-1

MF:C₁₃H₂₃NO₃

MW:241.326624155045

CID:5292780

Update Time:2025-06-13

1-Pyrrolidinecarboxylic acid, 2-methyl-3-(1-oxopropyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- 1-Pyrrolidinecarboxylic acid, 2-methyl-3-(1-oxopropyl)-, 1,1-dimethylethyl ester
- Inchi： 1S/C13H23NO3/c1-6-11(15)10-7-8-14(9(10)2)12(16)17-13(3,4)5/h9-10H,6-8H2,1-5H3
- InChI Key： ANMHVURRQCNOGH-UHFFFAOYSA-N
- SMILES： N1(C(OC(C)(C)C)=O)CCC(C(=O)CC)C1C

1-Pyrrolidinecarboxylic acid, 2-methyl-3-(1-oxopropyl)-, 1,1-dimethylethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-797160-0.05g	tert-butyl 2-methyl-3-propanoylpyrrolidine-1-carboxylate	2023292-83-1	95%	0.05g	$827.0	2024-05-22
Enamine	EN300-797160-0.1g	tert-butyl 2-methyl-3-propanoylpyrrolidine-1-carboxylate	2023292-83-1	95%	0.1g	$867.0	2024-05-22
Enamine	EN300-797160-0.25g	tert-butyl 2-methyl-3-propanoylpyrrolidine-1-carboxylate	2023292-83-1	95%	0.25g	$906.0	2024-05-22
Enamine	EN300-797160-0.5g	tert-butyl 2-methyl-3-propanoylpyrrolidine-1-carboxylate	2023292-83-1	95%	0.5g	$946.0	2024-05-22
Enamine	EN300-797160-1.0g	tert-butyl 2-methyl-3-propanoylpyrrolidine-1-carboxylate	2023292-83-1	95%	1.0g	$986.0	2024-05-22
Enamine	EN300-797160-2.5g	tert-butyl 2-methyl-3-propanoylpyrrolidine-1-carboxylate	2023292-83-1	95%	2.5g	$1931.0	2024-05-22
Enamine	EN300-797160-5.0g	tert-butyl 2-methyl-3-propanoylpyrrolidine-1-carboxylate	2023292-83-1	95%	5.0g	$2858.0	2024-05-22
Enamine	EN300-797160-10.0g	tert-butyl 2-methyl-3-propanoylpyrrolidine-1-carboxylate	2023292-83-1	95%	10.0g	$4236.0	2024-05-22

1-Pyrrolidinecarboxylic acid, 2-methyl-3-(1-oxopropyl)-, 1,1-dimethylethyl ester Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
5. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442

Additional information on 1-Pyrrolidinecarboxylic acid, 2-methyl-3-(1-oxopropyl)-, 1,1-dimethylethyl ester

Comprehensive Overview of 1-Pyrrolidinecarboxylic acid, 2-methyl-3-(1-oxopropyl)-, 1,1-dimethylethyl ester (CAS No. 2023292-83-1)

The compound 1-Pyrrolidinecarboxylic acid, 2-methyl-3-(1-oxopropyl)-, 1,1-dimethylethyl ester, identified by its CAS No. 2023292-83-1, is a specialized organic molecule with significant applications in pharmaceutical and chemical research. This ester derivative of pyrrolidinecarboxylic acid is characterized by its unique structural features, including a 2-methyl substitution and a 1-oxopropyl side chain, which contribute to its reactivity and utility in synthetic chemistry. Researchers and industry professionals often seek information on this compound due to its potential role in drug discovery and material science.

In recent years, the demand for pyrrolidine-based compounds has surged, driven by their versatility in medicinal chemistry. The 1,1-dimethylethyl ester group in this molecule enhances its stability, making it a valuable intermediate in the synthesis of more complex structures. Users frequently search for terms like "pyrrolidine derivatives in drug development" or "ester-protected amino acids," reflecting the growing interest in this chemical space. This compound's CAS No. 2023292-83-1 is often queried in databases to access its physicochemical properties and safety data.

From a synthetic perspective, 1-Pyrrolidinecarboxylic acid, 2-methyl-3-(1-oxopropyl)-, 1,1-dimethylethyl ester is synthesized through multi-step organic reactions, often involving esterification and protection-deprotection strategies. Its tert-butyl ester moiety is particularly noteworthy, as it is commonly used to protect carboxylic acids during peptide synthesis. This aligns with the trending searches for "tert-butyl ester applications" and "peptide synthesis protecting groups," highlighting its relevance in modern organic chemistry.

The compound's potential extends to bioconjugation and prodrug design, areas that have gained traction due to advancements in targeted drug delivery systems. Researchers exploring "biocompatible linkers" or "prodrug activation mechanisms" may find this molecule intriguing. Its 2-methyl-3-(1-oxopropyl) side chain offers a reactive handle for further functionalization, enabling the creation of tailored molecules for specific applications.

In analytical chemistry, CAS No. 2023292-83-1 is often characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are critical for verifying its purity and structure, which are essential for reproducibility in research. Queries like "NMR analysis of pyrrolidine derivatives" or "HPLC methods for ester compounds" are common among scientists working with this class of molecules.

Environmental and regulatory considerations are also important when handling 1-Pyrrolidinecarboxylic acid, 2-methyl-3-(1-oxopropyl)-, 1,1-dimethylethyl ester. While it is not classified as hazardous under standard regulations, proper storage and handling are recommended to maintain its integrity. Searches related to "chemical storage best practices" or "lab safety for organic esters" are relevant to users working with this compound.

In summary, 1-Pyrrolidinecarboxylic acid, 2-methyl-3-(1-oxopropyl)-, 1,1-dimethylethyl ester (CAS No. 2023292-83-1) is a multifaceted compound with broad applications in pharmaceuticals, synthetic chemistry, and material science. Its structural features, such as the tert-butyl ester and pyrrolidine core, make it a valuable tool for researchers. By addressing common search queries and integrating contemporary research trends, this overview aims to provide a comprehensive and accessible resource for professionals and enthusiasts alike.